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Compound of Interest

5-Methylisoxazole-4-carboxylic
Compound Name: d
aci

Cat. No.: B023646

Essential Safety and Handling Guide for 5-
Methylisoxazole-4-carboxylic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-Methylisoxazole-4-carboxylic acid (CAS No.
42831-50-5). Adherence to these procedures is vital for ensuring laboratory safety and proper
chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Methylisoxazole-4-carboxylic acid is classified as a hazardous substance. It is known to
cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Therefore,
the use of appropriate personal protective equipment is mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Standard Compliance
) Chemical safety goggles or OSHA 29 CFR 1910.133 or
Eye and Face Protection ]
face shield. European Standard EN166.[1]
) Chemical-resistant gloves Inspect gloves before use for
Hand Protection o ) )
(e.g., nitrile rubber). any signs of degradation.

A NIOSH/MSHA or European
Standard EN 149 approved

respirator is required if
OSHA 29 CFR 1910.134 or

Respiratory Protection exposure limits are exceeded
European Standard EN 149.[1]

or if irritation is experienced.
Use a respirator with a

particulate filter.

Long-sleeved lab coat and
Protective Clothing other protective clothing to N/A

prevent skin contact.

Operational Plan: Step-by-Step Handling
Procedures

1.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]
Keep away from incompatible materials such as strong oxidizing agents.[2]
. Handling and Use:

Always handle this compound in a well-ventilated area, preferably within a chemical fume
hood.[1]

Wear all aformentioned mandatory personal protective equipment.
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e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Minimize dust generation and
accumulation.

» Avoid contact with eyes, skin, and clothing.[1]
e Wash hands thoroughly after handling.[1]

3. First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[1]

[2]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing and shoes. If

skin irritation persists, call a physician.[1][2]

Immediately rinse eyes with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Get immediate medical
attention.[1][2]

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Get medical attention if

symptoms occur.[1]

Disposal Plan

All waste materials containing 5-Methylisoxazole-4-carboxylic acid must be treated as
hazardous waste.
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» Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1]

» Do not empty into drains or release into the environment.[2]

o Contaminated packaging should be disposed of in the same manner as the chemical.

Physical and Chemical Properties

Property

Value

Appearance

White to light yellow crystalline solid.[1][4]

Molecular Formula

C5H5NO3

Molecular Weight 127.10 g/mol [3]

Melting Point 144 - 149 °C (291.2 - 300.2 °F)[1]
Solubility No information available.

Flash Point Not applicable.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 5-Methylisoxazole-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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